Cas no 1801241-14-4 (tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate
• CAS No: 1801241-14-4
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5304348
• Update Time: 2026-03-10

tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-amino-2,6-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 4-amino-2,6-dimethylpiperidine-1-carboxylate
• tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate
• 4-Amino-2,6-dimethyl-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H24N2O2/c1-8-6-10(13)7-9(2)14(8)11(15)16-12(3,4)5/h8-10H,6-7,13H2,1-5H3
• InChI Key： UWNNQBIGNFPJRP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)CC(N)CC1C

Additional information on tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate

tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate (CAS No. 1801241-14-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a piperidine ring with substituents that enhance its reactivity and functionality. Recent advancements in synthetic chemistry have further expanded its potential uses, making it a focal point in both academic and industrial research.

The molecular structure of tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate consists of a six-membered piperidine ring substituted with an amino group at the 4-position and methyl groups at the 2 and 6 positions. The carboxylic acid derivative is protected as a tert-butyl ester, which adds stability and facilitates further chemical modifications. This structure not only imparts the compound with unique electronic properties but also enables it to participate in various biochemical interactions, making it a valuable intermediate in drug design.

Recent studies have highlighted the role of tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate in the development of novel bioactive molecules. For instance, researchers have explored its potential as a precursor for peptide synthesis, where its amino group can be functionalized to create complex biomolecules with therapeutic applications. Additionally, its methyl-substituted piperidine ring has shown promise in enhancing the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity.

In the agrochemical sector, tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate has been investigated for its role in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions has led to innovative solutions for controlling plant pathogens and pests. Furthermore, its use as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are crucial for developing high-efficacy agricultural chemicals.

The synthesis of tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperidine skeleton. Recent advancements in catalytic methods have streamlined this process, enabling higher yields and improved purity. For example, the use of transition metal catalysts has facilitated the formation of the piperidine ring under mild conditions, reducing production costs and environmental impact.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate. Advanced molecular modeling techniques have provided insights into its interaction with biological systems, guiding researchers toward optimized synthetic pathways and application-specific modifications.

In conclusion, tert-butyl 4-amino-2,6-dimethyl-piperidine-1-carboxylate (CAS No. 1801241-14-4) stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a key intermediate in chemical research. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of innovation in organic synthesis.